7-(2,5-dimethoxyphenyl)-5-methyl-N-phenyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(2,5-dimethoxyphenyl)-5-methyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H21N5O3/c1-13-18(20(27)25-14-7-5-4-6-8-14)19(26-21(24-13)22-12-23-26)16-11-15(28-2)9-10-17(16)29-3/h4-12,19H,1-3H3,(H,25,27)(H,22,23,24)
• InChI Key: RQUNMKSEGOTXHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC=N2)N1)C3=C(C=CC(=C3)OC)OC)C(=O)NC4=CC=CC=C4
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

The compound “7-(2,5-dimethoxyphenyl)-5-methyl-N-phenyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide” is a derivative of the [1,2,4]triazolo[1,5-a]pyrimidine class. This class of compounds has been synthesized in processes related to the Biginelli-like reaction.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines involves the use of hydrates of arylglyoxals, β-dicarbonyl compounds, and 1H-1,2,4-triazol-5-amine. The reaction can be carried out in either a sequential or one-pot procedure. The formation of this heterocyclic system proceeds as a result of one-pot cyclization involving aldehydes, compounds with active methylene groups, and amidines.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidines has been studied using X-ray crystallography. This has enabled structure-guided design, leading to the identification of preferred substructural components.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[1,5-a]pyrimidines are complex and can result in a variety of products. The reaction can provide either dihydropyrimidin-2-ones or derivatives of imidazolin-2-one, depending on the electronic properties of the substituent in the arylglyoxal molecule.

Scientific Research Applications

Microwave-Mediated Synthesis

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Antiparasitic Activity

The compound has been studied for its antiparasitic activity. In particular, it has been used in the synthesis of metal complexes that have shown higher efficacy against Leishmania spp. .

Drug Release Studies

The compound has been used in drug release studies. .

Synthesis of Ruthenium (II)-Hmtpo Complexes

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Dihydroorotate Dehydrogenase Inhibitors

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Investigations of Pharmacological Activity

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Vilsmeier Reaction of Conjugated Carbocycles and Heterocycles

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Development of Agrobactericides

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Mechanism of Action

Target of Action

Similar compounds with a [1,2,4]triazolo[1,5-a]pyrimidine scaffold have been reported to inhibit cyclooxygenase-2 (cox-2) and cdk2 .

Mode of Action

Related compounds have been shown to exert their anti-inflammatory activity through cox-2 inhibition . In the case of CDK2 inhibition, these compounds interfere with cell cycle progression and induce apoptosis within cells .

Biochemical Pathways

Compounds with similar structures have been shown to affect the inflammatory response pathway by inhibiting the secretion of nitric oxide (no) and inflammatory cytokines including tnf-α and il-6 .

Result of Action

Related compounds have been shown to significantly decrease the production of inflammatory factors and inhibit the growth of certain cell lines .